Cas no 872122-41-3 (5-ethynyl-1,3-thiazole)

5-ethynyl-1,3-thiazole structure
5-ethynyl-1,3-thiazole structure
Product Name:5-ethynyl-1,3-thiazole
CAS No:872122-41-3
MF:C5H3NS
MW:109.149019479752
MDL:MFCD16878697
CID:719430
PubChem ID:17875447
Update Time:2025-04-19

5-ethynyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 5-ethynyl-
    • 5-ethynyl-1,3-thiazole
    • 5-Ethynyl-thiazole
    • CS-0528673
    • 5-Ethynylthiazole
    • CHEMBL4558161
    • EN300-204829
    • DTXSID20591425
    • 872122-41-3
    • SCHEMBL16630479
    • DB-100329
    • G74061
    • Thiazole, 5-ethynyl-
    • MDL: MFCD16878697
    • Inchi: 1S/C5H3NS/c1-2-5-3-6-4-7-5/h1,3-4H
    • InChI Key: JWFJFVXHZUVMSF-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1C#C

Computed Properties

  • Exact Mass: 108.99862027g/mol
  • Monoisotopic Mass: 108.99862027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.1Ų

5-ethynyl-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B126095-5mg
5-ethynyl-1,3-thiazole
872122-41-3
5mg
$ 50.00 2022-06-07
TRC
B126095-10mg
5-ethynyl-1,3-thiazole
872122-41-3
10mg
$ 70.00 2022-06-07
TRC
B126095-50mg
5-ethynyl-1,3-thiazole
872122-41-3
50mg
$ 295.00 2022-06-07
Enamine
EN300-204829-0.05g
5-ethynyl-1,3-thiazole
872122-41-3 93%
0.05g
$252.0 2023-09-16
Enamine
EN300-204829-0.1g
5-ethynyl-1,3-thiazole
872122-41-3 93%
0.1g
$376.0 2023-09-16
Enamine
EN300-204829-0.25g
5-ethynyl-1,3-thiazole
872122-41-3 93%
0.25g
$538.0 2023-09-16
Enamine
EN300-204829-0.5g
5-ethynyl-1,3-thiazole
872122-41-3 93%
0.5g
$847.0 2023-09-16
Enamine
EN300-204829-1.0g
5-ethynyl-1,3-thiazole
872122-41-3 93%
1g
$0.0 2023-06-08
Enamine
EN300-204829-2.5g
5-ethynyl-1,3-thiazole
872122-41-3 93%
2.5g
$2127.0 2023-09-16
Enamine
EN300-204829-5.0g
5-ethynyl-1,3-thiazole
872122-41-3 93%
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$3147.0 2023-02-22
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